Cas no 333767-02-5 (3-[(z)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]-6-methyl-4-phenyl-1h-quinolin-2-one)

• Product name: 3-[(z)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]-6-methyl-4-phenyl-1h-quinolin-2-one
• CAS No: 333767-02-5
• MF: C₂₇H₂₃NO₄
• MW: 425.475827455521
• CID: 1457070
• PubChem ID: 5344003

3-[(z)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]-6-methyl-4-phenyl-1h-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(z)-3-(2,4-dimethoxyphenyl)prop-2-enoyl]-6-methyl-4-phenyl-1h-quinolin-2-one
• AC1NT3FV
• Ambcb5849352
• MolPort-002-172-262
• NSC731227
• ZINC15659925
• NSC-731227
• BIM-0034929.P001
• AC1NT3FV; Ambcb5849352; MolPort-002-172-262; NSC731227; ZINC15659925; NSC-731227; BIM-0034929.P001;
• 333767-02-5
• DTXSID10417180
• 3-[3-(2,4-dimethoxyphenyl)acryloyl]-6-methyl-4-phenyl-2(1H)-quinolinone

• Inchi： InChI=1S/C27H23NO4/c1-17-9-13-22-21(15-17)25(19-7-5-4-6-8-19)26(27(30)28-22)23(29)14-11-18-10-12-20(31-2)16-24(18)32-3/h4-16H,1-3H3,(H,28,30)/b14-11-
• InChI Key： TXLGTBYZHLTLKB-KAMYIIQDSA-N
• SMILES： CC1=CC2=C(C=C1)NC(=O)C(=C2C3=CC=CC=C3)C(=O)C=CC4=C(C=C(C=C4)OC)OC

Computed Properties

• Exact Mass: 425.16279
• Monoisotopic Mass: 425.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63
• LogP: 5.41680